Cas no 1326845-69-5 (({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine)

Technical Introduction: ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine is a structurally specialized organic compound featuring a piperidine core functionalized with an ethoxyphenylacetyl group and an aminomethyl substituent. This molecular architecture suggests potential utility as an intermediate in pharmaceutical synthesis, particularly for targeting central nervous system (CNS) or receptor-modulating applications due to its amine and aromatic ether motifs. The ethoxy group may enhance lipophilicity, influencing bioavailability, while the piperidine scaffold offers conformational rigidity. Its synthetic versatility allows for further derivatization, making it valuable for medicinal chemistry research. Handling requires standard precautions for amine-containing compounds. Analytical characterization (e.g., NMR, HPLC) confirms high purity, ensuring reproducibility in downstream applications.
({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine structure
1326845-69-5 structure
Product Name:({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
CAS No:1326845-69-5
MF:C16H24N2O2
MW:276.373964309692
CID:5265983
Update Time:2025-05-19

({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

    • ({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
    • 1-[4-(aminomethyl)piperidin-1-yl]-2-(4-ethoxyphenyl)ethanone
    • 1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one
    • 1-[4-(aminomethyl)piperidin-1-yl]-2-(4-ethoxyphenyl)ethan-1-one
    • STL129449
    • ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
    • Inchi: 1S/C16H24N2O2/c1-2-20-15-5-3-13(4-6-15)11-16(19)18-9-7-14(12-17)8-10-18/h3-6,14H,2,7-12,17H2,1H3
    • InChI Key: CPWYGKHDGYAGRS-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC(=CC=1)OCC)N1CCC(CN)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 293
  • XLogP3: 1.5
  • Topological Polar Surface Area: 55.6

({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-5000-1MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
1mg
£37.00 2023-09-09
Key Organics Ltd
BS-5000-5MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
5mg
£46.00 2023-09-09
Key Organics Ltd
BS-5000-10MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
10mg
£63.00 2023-09-09
Key Organics Ltd
BS-5000-20MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
20mg
£76.00 2023-04-19
Key Organics Ltd
BS-5000-50MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
50mg
£102.00 2023-09-09
Key Organics Ltd
BS-5000-100MG
({1-[(4-ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine
1326845-69-5 >90%
100mg
£146.00 2023-09-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1408507-50mg
1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one
1326845-69-5 98%
50mg
¥1659.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1408507-100mg
1-(4-(Aminomethyl)piperidin-1-yl)-2-(4-ethoxyphenyl)ethan-1-one
1326845-69-5 98%
100mg
¥2214.00 2024-08-09

Additional information on ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine

Recent Advances in the Study of 1326845-69-5 and ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine: A Comprehensive Research Brief

The chemical compound 1326845-69-5 and its derivative, ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential therapeutic applications, especially in the development of novel small-molecule drugs targeting neurological and inflammatory disorders. This research brief aims to provide a comprehensive overview of the latest findings related to these compounds, including their synthesis, pharmacological properties, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1326845-69-5 and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient synthetic route for ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine, highlighting its high yield and purity. The study emphasized the compound's structural versatility, which allows for further modifications to enhance its pharmacokinetic and pharmacodynamic profiles. Additionally, computational modeling has been employed to predict the binding affinity of these compounds to various biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways.

Pharmacological evaluations of ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine have demonstrated promising results in preclinical models. In vitro assays revealed its potent inhibitory effects on key inflammatory mediators, including cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, in vivo studies using rodent models of neuropathic pain and chronic inflammation showed significant reductions in pain behavior and inflammatory markers. These findings suggest that the compound could serve as a lead candidate for the development of new anti-inflammatory and analgesic therapies.

The mechanism of action of 1326845-69-5 and its derivatives is an area of active investigation. Recent research has proposed that these compounds may modulate the activity of sigma-1 receptors, which are implicated in pain perception and neuroprotection. A 2024 study published in Neuropharmacology provided evidence that ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine exhibits high affinity for sigma-1 receptors, potentially explaining its efficacy in pain management. This discovery opens new avenues for exploring the therapeutic potential of sigma-1 receptor modulators in neurological disorders.

Despite the promising preclinical data, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous safety assessments. Ongoing research is focused on developing prodrug formulations and targeted delivery systems to enhance the therapeutic index of ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of these compounds into clinical trials.

In conclusion, the latest research on 1326845-69-5 and ({1-[(4-Ethoxyphenyl)acetyl]piperidin-4-yl}methyl)amine underscores their potential as innovative therapeutic agents for inflammatory and neurological conditions. The advancements in synthetic chemistry, pharmacological profiling, and mechanistic understanding provide a solid foundation for future drug development. As the field continues to evolve, these compounds are poised to play a pivotal role in addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk